Cas no 30857-54-6 (1-Pentanone, 1-(1-cyclohexen-1-yl)-)
30857-54-6 structure
Product Name:1-Pentanone, 1-(1-cyclohexen-1-yl)-
CAS No:30857-54-6
MF:C11H18O
MW:166.260023593903
CID:1444497
PubChem ID:10909930
Update Time:2025-04-20
1-Pentanone, 1-(1-cyclohexen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanone, 1-(1-cyclohexen-1-yl)-
- 1-(cyclohexen-1-yl)pentan-1-one
- AKOS011359352
- 1-(cyclohex-1-enyl)pentan-1-one
- SCHEMBL9070544
- 30857-54-6
- DTXSID40447990
-
- Inchi: 1S/C11H18O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h7H,2-6,8-9H2,1H3
- InChI Key: GFVOKGBWAZGIED-UHFFFAOYSA-N
- SMILES: O=C(CCCC)C1=CCCCC1
Computed Properties
- Exact Mass: 166.13584
- Monoisotopic Mass: 166.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-Pentanone, 1-(1-cyclohexen-1-yl)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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